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Compound of Interest

Compound Name: Yobyrine
CAS No.: 525-15-5
Cat. No.: B14163837
Get Quote
. J

Disclaimer: Initial searches for "Yobyrine" indicate that it is a known chemical compound, also
referred to as Yobirine.[1][2][3][4] This guide provides essential safety and logistical information
for its proper handling and disposal based on established protocols for hazardous laboratory
chemicals.[5][6][7]

Proper chemical waste management is crucial for protecting human health, ensuring
environmental safety, and maintaining regulatory compliance.[5][8] This document offers a
step-by-step procedure for the safe disposal of Yobyrine, tailored for researchers, scientists,
and drug development professionals.

Hazard and Disposal Summary

All personnel handling Yobyrine must be familiar with its hazard profile and the required
disposal route. The following table summarizes key data regarding Yobyrine's properties and

disposal requirements.[1]
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Parameter Information

Molecular Formula C1oH16N2[1]

Molecular Weight 272.3 g/mol [1]

Appearance Solid

Solubility Very slightly soluble in cold water

Primary Disposal Route

Dispose of contents/container to an approved

waste disposal plant.[9][10][11]

GHS Hazard Statements (similar compounds)

May be harmful if swallowed, cause skin
irritation, cause serious eye irritation, and may
cause respiratory irritation.[9] Very toxic to

aquatic life with long-lasting effects.[10]

Personal Protective Equipment (PPE)

Before handling Yobyrine or its waste, ensure proper PPE is worn. This includes:

Safety goggles with side-shields.[9]

An impervious lab coat or clothing.[9]

Chemical-resistant gloves (e.qg., nitrile).[9]

Use only in a well-ventilated area or under a fume hood.[9]

Waste Segregation and Collection

Proper segregation of chemical waste is a critical first step.[6][8] Do not mix Yobyrine waste

with other chemical waste streams unless explicitly permitted by your institution's

environmental health and safety (EHS) office.[7]

2.1 Solid Waste:

o Place all disposable materials contaminated with Yobyrine, such as pipette tips, weigh

boats, and contaminated gloves, into a dedicated, clearly labeled hazardous waste
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container.[12][13]

e The container must be sealable and made of a material compatible with the chemical.[7][8]
2.2 Liquid Waste:

o Collect all solutions containing Yobyrine in a dedicated, sealed, and clearly labeled
hazardous waste container.[7][12]

e Containers should be filled to no more than 90% of their capacity.[12]
» Store liquid waste containers in secondary containment to prevent spills.[7][12]

2.3 "Empty" Containers:

Containers that held Yobyrine are considered hazardous waste.[6]

Triple-rinse the container with a suitable solvent (e.g., ethanol, acetone).[7]

Collect the rinsate as hazardous liquid waste.[7]

After rinsing, deface the original label and manage the container as hazardous waste
according to your institution's EHS guidelines.[6][7]

2.4 Sharps Waste:

» Needles, scalpels, or other sharps contaminated with Yobyrine must be disposed of in a
designated sharps container.[14]

Storage of Yobyrine Waste

o Store waste containers in a designated, well-ventilated hazardous waste accumulation area.
[6][12]

o Ensure containers are kept closed except when adding waste.[7]
e Segregate Yobyrine waste from incompatible materials.[5][7]

e The storage area should be secure and clearly marked with appropriate hazard signs.[12]
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Disposal Procedure

» Never dispose of Yobyrine or its containers in the regular trash or pour it down the drain.[5]
[13]

» Arrange for the collection of the hazardous waste through your institution's EHS office or a
licensed hazardous waste disposal contractor.[12]

o Ensure all waste containers are properly labeled with the words "Hazardous Waste," the full
chemical name, and an accurate description of the contents.[6][7]

o Complete all necessary waste disposal paperwork as required by your institution and local
regulations.[5]

Experimental Protocol: Yobyrine Waste
Neutralization Assay

This protocol provides a method to assess the efficacy of a potential neutralization agent on
Yobyrine before disposal. Note: This is an experimental procedure and does not replace the
requirement for professional hazardous waste disposal.

1.0 Objective: To determine the effectiveness of a 1 Molar sodium hypochlorite (bleach)
solution in degrading Yobyrine in an aqueous solution.

2.0 Materials:

Yobyrine standard

1 M Sodium Hypochlorite solution

Deionized water

HPLC-UV system

0.1% Formic acid in water (Mobile Phase A)

0.1% Formic acid in acetonitrile (Mobile Phase B)
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C18 HPLC column

pH meter

Vortex mixer

Autosampler vials

3.0 Procedure:

Prepare a 1 mg/mL stock solution of Yobyrine in a 50:50 acetonitrile/water mixture.

Create a 10 pg/mL working solution of Yobyrine in deionized water.

Transfer 1 mL of the Yobyrine working solution to a clean glass vial. This will be your
baseline sample (T=0).

To a separate 1 mL aliquot of the Yobyrine working solution, add 100 pL of 1 M sodium
hypochlorite solution.

Vortex the mixture for 30 seconds.

Allow the reaction to proceed for 1 hour at room temperature.

After 1 hour, quench the reaction by adding a neutralizing agent, such as sodium thiosulfate,
until the bleach is consumed.

Analyze the T=0 sample and the 1-hour treated sample by HPLC-UV.

Monitor the peak area of the Yobyrine parent compound at a suitable wavelength (e.g., 280
nm).

Calculate the percentage of Yobyrine degradation.

4.0 Data Analysis: Degradation (%) = [ (Peak Area T=0 - Peak Area T=1hr) / Peak Area T=0] *
100

5.0 Safety Precautions:
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 All work should be performed in a certified chemical fume hood.
o Wear appropriate PPE, including safety glasses, lab coat, and chemical-resistant gloves.

o The treated solution and all materials used in this assay must be disposed of as hazardous
waste.

Yobyrine Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of
Yobyrine waste in a laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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